Cas no 62-90-8 (Nandrolone phenylpropionate)

• Product Name: Nandrolone phenylpropionate
• CAS No: 62-90-8
• MF: C₂₇H₃₄O₃
• MW: 406.5571
• CID: 33796
• PubChem ID: 229455
• Update Time: 2025-06-15

Nandrolone phenylpropionate Chemical and Physical Properties

Names and Identifiers

• Nandrolone phenylpropionate
• NANDROLONI PHENYLPROPIONAS
• 17-(1-oxo-3-phenylpropoxy)estr-4-en-3-one
• 17-beta-hydroxyestr-4-en-3-one hydrocinnamate
• 17-beta-hydroxy-estr-4-en-3-onhydrocinnamate
• 17-beta-hydroxy-estr-4-ene-3-on3-phenylpropionate
• 17-beta-Hydroxy-estra-4-en-3-one, 17-phenylpropionate
• 17b-hydroxyestr-4-en-3-one 17-(3-phenylpropionate)
• Nandrolone Phenpropionate
• Nandrolone Phenylpropionate(Durabolin-50)
• Nandrolone Phenypropionate
• Nandrolonephenylpropioate
• 19-Nortestosterone phenylpropionate
• Nortestosterone phenylpropionate
• Nandrolon phenylpropionate
• Nadrolone phenylpropionate
• Nerobolil
• Fenobolin
• Nandrolin
• Norandrostenolone phenylpropionate
• Superanabolon
• Phenobolin
• Norandrolone phenyl propionate
• NTPP
• Durabolin
• 19Ntpp
• Durabol
• Nandrolone Phenylpionate
• Nerobil
• Activin
• Nandrobolic
• Anticatabolin
• Strabolene
• KF7Z9K2T3W
• Sintabolin
• Norandrol
• Anabosan
• Equibolin
• Hybolin
• Nandro
• Nandrolone phenpropionate [USP]
• Durab
• (1S,2R,10R,11S,14S,15S)-15-methyl-5-oxotetracyclo(8.7.0.0^(2,7).0^(11,15))heptadec-6-en-14-yl 3-phenylpropanoate
• Estr-4-en-3-one, 17-(1-oxo-3-phenylpropoxy)-, (17beta)-
• CHEMBL1200412
• 3-Oxo-4-estren-17beta-yl-(3-phenylpropionat)
• Estr-4-en-3-one, hydrocinnamate
• Durabolin (TN)
• DTXCID603353
• NS00006534
• UNII-KF7Z9K2T3W
• 17-beta-Hydroxyestr-4-en-3-one 17-(3-phenylpropionate)
• D00956
• NANDROLONE PHENPROPIONATE CIII
• 19-Norandrostenolone phenylpropionate
• EINECS 200-551-9
• 1ST8505-100A
• 4-Androstene-17-beta-ol-3-one, 19-nor-delta-, phenylpropionate
• 17beta-Phenylpropionyloxy-4-estrene-3-one
• 62-90-8
• NANDROLONE PHENPROPIONATE [ORANGE BOOK]
• NANDROLONE PHENPROPIONATE [USP IMPURITY]
• C08155
• BRN 3170861
• NANDROLONE PHENYLPROPIONATE [JAN]
• Nandrolone phenpropionate (USP)
• Norandrolone phenylpropionate
• CAS-62-90-8
• Q4312826
• Tox21_113342_1
• Estr-4-ene-3-one, 17-beta-hydroxy-, 3-phenylpropionate
• Nandrolone phenylpropionate (JAN)
• Nandrolone phenylpropionate Solution in Acetonitrile, 100ug/mL
• NANDROLONE PHENPROPIONATE (USP IMPURITY)
• 4-09-00-01758 (Beilstein Handbook Reference)
• NANDROLONE PHENPROPIONATE [WHO-DD]
• NCGC00274069-01
• 3-oxoestr-4-en-17beta-yl 3-phenylpropanoate
• NANDROLONE PHENPROPIONATE [MI]
• SCHEMBL8443
• NANDROLONE PHENPROPIONATE [VANDF]
• NCGC00159356-02
• (17beta)-3-oxoestr-4-en-17-yl 3-phenylpropanoate
• 19-Nortestosterone phenyl propionate
• AKOS015888240
• 19-Nortestosterone, hydrocinnamate
• NANDROLONE PHENYLPROPIONATE (MART.)
• (1S,2R,10R,11S,14S,15S)-15-methyl-5-oxotetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-6-en-14-yl 3-phenylpropanoate
• DS-3294
• CHEBI:7468
• ESTR-4-EN-3-ONE, 17-beta-HYDROXY-, HYDROCINNAMATE
• UBWXUGDQUBIEIZ-QNTYDACNSA-N
• DTXSID2023353
• NSC 23162
• 17-.beta.-hydroxyestr-4-en-3-one hydrocinnamate
• Activine
• (8R,9S,10R,13S,14S,17S)-13-methyl-3-oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl 3-phenylpropanoate
• NSC23162
• DB00984
• Durabolin-50
• 17-beta-Phenylpropionyloxy-4-estren-3-one
• 17beta-Hydroxyestr-4-en-3-one hydrocinnamate
• NSC-23162
• SK 22271
• [(8R,9S,10R,13S,14S,17S)-13-methyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] 3-phenylpropanoate
• 17.beta.-Phenylpropionyloxy-4-estrene-3-one
• Estr-4-en-3-one, 17beta-hydroxy-, hydrocinnamate
• Tox21_113342
• Estr-4-en-3-one, 17-(1-oxo-3-phenylpropoxy)-, (17b)-
• NANDROLONE PHENYLPROPIONATE [MART.]
• Nortestosterone Furanpropionate
• W-104946
• Anaboline

• Inchi： 1S/C27H34O3/c1-27-16-15-22-21-11-9-20(28)17-19(21)8-10-23(22)24(27)12-13-25(27)30-26(29)14-7-18-5-3-2-4-6-18/h2-6,17,21-25H,7-16H2,1H3/t21-,22+,23+,24-,25-,27-/m0/s1
• InChI Key： UBWXUGDQUBIEIZ-QNTYDACNSA-N
• SMILES： O(C(C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)[C@@]1([H])C([H])([H])C([H])([H])[C@@]2([H])[C@]3([H])C([H])([H])C([H])([H])C4=C([H])C(C([H])([H])C([H])([H])[C@]4([H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]21C([H])([H])[H])=O

Computed Properties

• Exact Mass: 406.25100
• Monoisotopic Mass: 406.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Powder
• Density: 1.0140 (rough estimate)
• Melting Point: 85-87°C
• Boiling Point: 487.61°C (rough estimate)
• Flash Point: 546.9 °C at 760 mmHg
• Refractive Index: 1.5460 (estimate)
• PSA: 43.37000
• LogP: 5.67280
• Specific Rotation: D +58° (chloroform)
• Vapor Pressure: No data available

Nandrolone phenylpropionate Security Information

• Signal Word：Danger
• Hazard Statement： H302 (100%) H312 (100%) H332 (29.63%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1170 3/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-40
• Safety Instruction： S7; S16; S37/39; S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Controlled drugs, refrigerated at -20 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters
• Solvents and Organic Chemicals Organic Compounds

Additional information on Nandrolone phenylpropionate

Recent Advances in Nandrolone Phenylpropionate (CAS 62-90-8) Research: A Comprehensive Review

Nandrolone phenylpropionate (NPP), a synthetic anabolic-androgenic steroid (AAS) with the CAS number 62-90-8, has been the subject of extensive research due to its therapeutic potential and performance-enhancing properties. This research briefing synthesizes the latest findings on NPP, focusing on its pharmacological mechanisms, clinical applications, and emerging safety concerns. Recent studies have highlighted its role in muscle growth, bone density enhancement, and potential applications in treating conditions like osteoporosis and muscle wasting disorders.

Pharmacologically, NPP acts as a prodrug of nandrolone, with the phenylpropionate ester prolonging its release into the bloodstream. A 2023 study published in the Journal of Steroid Biochemistry and Molecular Biology elucidated the drug's selective binding affinity for androgen receptors in muscle tissue, explaining its anabolic effects while minimizing androgenic side effects. The research utilized advanced molecular docking simulations to compare NPP's receptor interactions with other AAS, providing insights into its tissue-specific activity.

Clinical research has explored NPP's efficacy in various therapeutic areas. A multicenter trial published in Bone (2024) demonstrated significant improvements in bone mineral density among postmenopausal women receiving NPP therapy compared to placebo (p<0.01). However, researchers noted the need for careful monitoring of lipid profiles, as NPP was associated with a 15-20% decrease in HDL cholesterol levels. These findings were corroborated by a separate study in the European Journal of Endocrinology, which also reported dose-dependent effects on bone formation markers.

Emerging safety concerns have prompted new research directions. A 2024 toxicology study in Archives of Toxicology identified potential hepatotoxic effects at supraphysiological doses, with histological evidence of hepatic steatosis in animal models. This has led to increased interest in developing modified versions of NPP with improved safety profiles. Additionally, research published in Psychopharmacology (2023) has expanded our understanding of NPP's neuroactive properties, including its modulation of GABAergic neurotransmission and potential implications for mood disorders.

The pharmaceutical development landscape for NPP has seen significant advancements. Novel drug delivery systems, including long-acting injectable formulations and transdermal patches, are currently in Phase II clinical trials. These innovations aim to improve patient compliance while maintaining stable plasma concentrations. Furthermore, analytical chemistry research has developed more sensitive detection methods for NPP and its metabolites, addressing challenges in doping control and forensic toxicology.

Future research directions include exploring NPP's potential in regenerative medicine applications and investigating its effects on satellite cell activation. The growing body of knowledge about NPP's molecular targets may also facilitate the development of selective androgen receptor modulators (SARMs) with improved therapeutic indices. As research continues to evolve, NPP remains a compound of significant interest in both clinical and performance enhancement contexts, though its use requires careful consideration of benefit-risk ratios.